Cas no 132172-97-5 (2-Pyrazinecarboxylicacid, 2-propen-1-yl ester)
132172-97-5 structure
Product Name:2-Pyrazinecarboxylicacid, 2-propen-1-yl ester
CAS No:132172-97-5
MF:C8H8N2O2
MW:164.161321640015
CID:182953
PubChem ID:122711
Update Time:2025-04-19
2-Pyrazinecarboxylicacid, 2-propen-1-yl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Pyrazinecarboxylicacid, 2-propen-1-yl ester
- prop-1-en-2-yl pyrazine-2-carboxylate
- Pyrazinecarboxylic acid, 2-propenyl ester (9CI)
- Allyl pyrazinoate
- BRN 5331172
- prop-2-en-1-yl pyrazine-2-carboxylate
- Pyrazinecarboxylic acid, 2-propenyl ester
- Aids010183
- Aids-010183
- AKOS006243397
- CHEMBL280922
- allyl pyrazine-2-carboxylate
- Allyl 2-pyrazinecarboxylate
- 132172-97-5
- prop-2-enyl pyrazine-2-carboxylate
- Pyrazine-2-carboxylic acid allyl ester
- DTXSID60927567
- SCHEMBL1944089
-
- Inchi: 1S/C8H8N2O2/c1-2-5-12-8(11)7-6-9-3-4-10-7/h2-4,6H,1,5H2
- InChI Key: PMUVYSFTPNYAAQ-UHFFFAOYSA-N
- SMILES: O(C(C1C=NC=CN=1)=O)CC=C
Computed Properties
- Exact Mass: 164.05864
- Monoisotopic Mass: 164.058578
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 170
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 52.1
Experimental Properties
- Density: 1.157
- Boiling Point: 275.6°Cat760mmHg
- Flash Point: 120.5°C
- Refractive Index: 1.52
- PSA: 52.08
2-Pyrazinecarboxylicacid, 2-propen-1-yl ester Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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